Cas no 2361895-71-6 (N-({(1,5-dimethyl-1H-pyrazol-4-yl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide)

• Product Name: N-({(1,5-dimethyl-1H-pyrazol-4-yl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide
• CAS No: 2361895-71-6
• MF: C₁₃H₂₀N₄O₂
• MW: 264.323502540588
• CID: 5414259
• PubChem ID: 145908971
• Update Time: 2025-08-04

N-({(1,5-dimethyl-1H-pyrazol-4-yl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2893449407
• 2361895-71-6
• EN300-26578166
• N-({[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]carbamoyl}methyl)-N-ethylprop-2-enamide
• N-[2-[[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]amino]-2-oxoethyl]-N-ethyl-2-propenamide
• N-({(1,5-dimethyl-1H-pyrazol-4-yl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide

• Inchi： 1S/C13H20N4O2/c1-5-13(19)17(6-2)9-12(18)14-7-11-8-15-16(4)10(11)3/h5,8H,1,6-7,9H2,2-4H3,(H,14,18)
• InChI Key： NGXBTOBTOVPBEW-UHFFFAOYSA-N
• SMILES： C(N(CC(NCC1=C(C)N(C)N=C1)=O)CC)(=O)C=C

Computed Properties

• Exact Mass: 264.15862589g/mol
• Monoisotopic Mass: 264.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 539.6±50.0 °C(Predicted)
• pka: 14.13±0.46(Predicted)

Additional information on N-({(1,5-dimethyl-1H-pyrazol-4-yl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide

Introduction to N-({(1,5-dimethyl-1H-pyrazol-4-yl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide (CAS No: 2361895-71-6)

N-({(1,5-dimethyl-1H-pyrazol-4-yl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by the CAS number 2361895-71-6, belongs to a class of molecules that exhibit promising properties for further development in medicinal chemistry. The presence of a pyrazole moiety and a prop-2-enamide functional group makes it an intriguing candidate for various therapeutic applications.

The molecular structure of N-({(1,5-dimethyl-1H-pyrazol-4-yl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide features a central pyrazole ring substituted with dimethyl groups, which enhances its stability and reactivity. The carbamoyl and ethylprop-2-enamide groups contribute to its complex interactions with biological targets, making it a versatile scaffold for drug design. This compound's architecture is particularly noteworthy because it integrates multiple pharmacophoric elements that are known to influence biological activity.

In recent years, there has been a growing interest in exploring the therapeutic potential of pyrazole derivatives due to their broad spectrum of biological activities. Pyrazole compounds have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. The specific modification of N-({(1,5-dimethyl-1H-pyrazol-4-yl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide with ethylprop-2-enamide not only enhances its solubility but also modulates its binding affinity to biological targets. This balance is crucial for developing effective pharmaceutical agents.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical targets in drug development, and many therapeutic agents work by inhibiting or activating specific enzymatic pathways. The pyrazole ring in N-({(1,5-dimethyl-1H-pyrazol-4-yl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide can interact with enzyme active sites through hydrogen bonding and hydrophobic interactions, making it an excellent candidate for enzyme inhibition studies. Recent research has shown that derivatives of this compound exhibit inhibitory effects on various enzymes involved in inflammatory processes, suggesting their potential as anti-inflammatory agents.

Furthermore, the compound's structural features make it suitable for further derivatization to enhance its pharmacological properties. Medicinal chemists often use such scaffolds as starting points for designing novel drugs by modifying functional groups or introducing new substituents. The flexibility offered by the pyrazole and prop-2-enamide moieties allows for the creation of a diverse range of analogs with tailored biological activities. This adaptability is particularly valuable in the quest to develop drugs with improved efficacy and reduced side effects.

The synthesis of N-({(1,5-dimethyl-1H-pyrazol-4-ylmethylcarbamoyl}methyl)-N-ethylprop--enamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrazole ring is typically achieved through condensation reactions between hydrazine derivatives and α-haloketones or α-bromoaldehydes. Subsequent functionalization with carbamoyl and ethylprop--enamide groups further refines the molecular structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

In terms of pharmacological evaluation, N-({(1,5-dimethyle--H-pyrazol--4-ylmethyle--carbamoyl}methylene)-N-et--hylprop--enamid--e has shown promise in preclinical studies conducted by various research teams. These studies have focused on assessing its interactions with biological targets such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and neurodegenerative disorders. The compound's ability to bind to these targets with high affinity suggests its potential as a lead compound for further drug development.

The growing body of evidence supporting the therapeutic potential of pyrazole derivatives has prompted researchers to explore new synthetic routes and optimization strategies. Computational methods, such as molecular docking and virtual screening, have been increasingly used to predict the binding affinity of these compounds to biological targets. These computational approaches complement traditional experimental methods by providing rapid and cost-effective screening platforms for identifying promising drug candidates.

Future directions in the study of N-({(1,5-dimethyle--H-pyrazol--4-ylmethyle--carbamoyl}methylene)-N-et--hylprop--enamid--e include further characterization of its pharmacological profile and investigation into its mechanism of action. Understanding how this compound interacts with biological systems at the molecular level will provide valuable insights into its therapeutic potential and guide future drug design efforts. Additionally, exploring its efficacy in animal models will be crucial for assessing its translational potential into clinical applications.

The development of novel pharmaceutical agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. N-({(1,-dimethyle-H-pyr--)zol---4-ylmethyle-Carbamoyl}me-thylene)-N-e-thylpro-p--enamid-e represents an exciting example of how structural innovation can lead to the discovery of new therapeutic opportunities. Its unique combination of chemical features positions it as a promising candidate for further exploration in the field of medicinal chemistry.